1-(5-Methyl-pyrazol-1-yl)-propan-2-one
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Description
1-(5-Methyl-pyrazol-1-yl)-propan-2-one is a useful research compound. Its molecular formula is C7H10N2O and its molecular weight is 138.17. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
- Synthesis and Antimicrobial Evaluation : The compound has been synthesized and evaluated for antimicrobial activity, showing significant to moderate effects (Sid et al., 2013).
- Crystal Growth and Characterization : Synthesis of pyrazole derivatives including 1-(5-Methyl-pyrazol-1-yl)-propan-2-one has been explored, with characterization using techniques like XRD, FT-IR, and dielectric study (Vyas et al., 2012).
- Synthesis of Pyrazole-based Polydentate Ligands : This involves the synthesis of pyrazole-based ligands for coordination compounds, with applications in chemistry and material science (Zhang et al., 2008).
Chemical and Biological Properties
- Structural Characterization and Catalytic Activities : Investigations into the structural characterization and catalytic activities of copper(II) complexes derived from pyrazole-based ligands, which have implications in catalysis and material science (Zhang et al., 2007).
- Antioxidant and Antimicrobial Agents : Exploration of novel chalcone derivatives as potent antioxidant agents, signifying the potential pharmaceutical applications of these compounds (Prabakaran et al., 2021).
- Anticancer and Antimicrobial Studies : Synthesis and molecular docking studies of new compounds for their potential use as anticancer and antimicrobial agents (Katariya et al., 2021).
Additional Applications
- Formation of Complexes with Transition Metals : Study on the formation of mono- and multinuclear complexes with transition metals starting from pyrazole-derived compounds (Seubert et al., 2011).
- Molecular Docking and Antimicrobial Activity : Quantum chemical calculations and molecular docking analysis for antimicrobial activity, highlighting the compound's potential in drug discovery (Shanmugapriya et al., 2021).
- Formation of Uncommon Eight-Ring Chelates : Research on the formation of coordination compounds with unique structural features, relevant to the field of coordination chemistry (Schuitema et al., 2001).
Properties
IUPAC Name |
1-(5-methylpyrazol-1-yl)propan-2-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N2O/c1-6-3-4-8-9(6)5-7(2)10/h3-4H,5H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PUVLJGUPVSVVGL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=NN1CC(=O)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
138.17 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.